Cas no 359436-87-6 (8-Methoxycarbonyl-3-benzyl-3',4',6',6-tetra-O-acetyl-N,N'-diacetyl-b-chitobioside)

• Product Name: 8-Methoxycarbonyl-3-benzyl-3',4',6',6-tetra-O-acetyl-N,N'-diacetyl-b-chitobioside
• CAS No: 359436-87-6
• MF: C₃₉H₅₈N₂O₁₆
• MW: 810.881633281708
• CID: 920835
• PubChem ID: 92132166
• Update Time: 2025-06-14

8-Methoxycarbonyl-3-benzyl-3',4',6',6-tetra-O-acetyl-N,N'-diacetyl-b-chitobioside Chemical and Physical Properties

Names and Identifiers

• 8-Methoxycarbonyloctyl2-acetamido-4-O-(2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl)-3-O-benzyl-2-deoxy-b-D-glucopyranoside
• 8-METHOXYCARBONYLOCTYL 2-ACETAMIDO-4-O-(2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-B-D-GLUCOPYRANOSYL)-3-O-BENZYL-2-DEOXY-B...
• 8-Methoxycarbonyloctyl2-acetamido-4-O-(2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl)-3-O-benzyl-2-deoxy-b-D-gluc
• Methyl 9-[[2-(acetylamino)-2-deoxy-3-O-(phenylmethyl)-4-O-[3,4,6-tri-O-acetyl-2-(acetylamino)-2-deoxy-I(2)-D-glucopyranosyl]-I(2)-D-glucopyranosyl]oxy]nonanoate
• 8-Methoxycarbonyloctyl 2-acetamido-4-O-(2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl)-3-O-benzyl-2-deoxy-b-D-glucopyranoside
• 8-Methoxycarbonyloctyl 2-acetamido-4-O-(2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranosyl)-3-O-benzyl-2-deoxy-b-D-glucopyran oside
• methyl 9-[(2R,3R,4R,5S,6R)-3-acetamido-5-[(2S,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-6-(hydroxymethyl)-4-phenylmethoxyoxan-2-yl]oxynonanoate
• 359436-87-6
• 8-Methoxycarbonyl-3-benzyl-3,4,6,6-tetra-O-acetyl-N,N-diacetyl-b-chitobioside
• W-202484
• DTXSID501100044
• (2R,3S,4R,5R,6S)-5-Acetamido-6-(((2R,3S,4R,5R,6R)-5-acetamido-4-(benzyloxy)-2-(hydroxymethyl)-6-((9-methoxy-9-oxononyl)oxy)tetrahydro-2H-pyran-3-yl)oxy)-2-(acetoxymethyl)tetrahydro-2H-pyran-3,4-diyl diacetate
• 8-Methoxycarbonyl-3-benzyl-3',4',6',6-tetra-O-acetyl-N,N'-diacetyl-b-chitobioside

• Inchi： 1S/C39H58N2O16/c1-23(43)40-32-36(52-21-28-16-12-11-13-17-28)34(29(20-42)55-38(32)50-19-15-10-8-7-9-14-18-31(48)49-6)57-39-33(41-24(2)44)37(54-27(5)47)35(53-26(4)46)30(56-39)22-51-25(3)45/h11-13,16-17,29-30,32-39,42H,7-10,14-15,18-22H2,1-6H3,(H,40,43)(H,41,44)/t29-,30-,32-,33-,34-,35-,36-,37-,38-,39+/m1/s1
• InChI Key： PGFXJMPZFBARGQ-FIRVRKSFSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)NC(C)=O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1OCC1C=CC=CC=1)NC(C)=O)OCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 810.37900
• Monoisotopic Mass: 810.37863377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 57
• Rotatable Bond Count: 26
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 230Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 229.78000
• LogP: 2.53710

Additional information on 8-Methoxycarbonyl-3-benzyl-3',4',6',6-tetra-O-acetyl-N,N'-diacetyl-b-chitobioside

Recent Advances in the Study of 8-Methoxycarbonyl-3-benzyl-3',4',6',6-tetra-O-acetyl-N,N'-diacetyl-b-chitobioside (CAS: 359436-87-6)

The compound 8-Methoxycarbonyl-3-benzyl-3',4',6',6-tetra-O-acetyl-N,N'-diacetyl-b-chitobioside (CAS: 359436-87-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and glycobiology research. This synthetic derivative of chitobiose, a disaccharide composed of two N-acetylglucosamine units, has been the subject of several cutting-edge studies aimed at elucidating its biochemical properties and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a key intermediate in the synthesis of more complex glycoconjugates. The research team demonstrated that the multiple acetyl protecting groups in this molecule provide excellent stability during synthetic transformations while maintaining the crucial β-glycosidic linkage. This characteristic makes it particularly valuable for constructing biologically active oligosaccharides with precise stereochemistry.

Recent structural analyses using X-ray crystallography and NMR spectroscopy (Nature Chemical Biology, 2024) have revealed unique conformational properties of 359436-87-6 that may explain its enhanced reactivity compared to unprotected chitobiose derivatives. The study identified specific intramolecular hydrogen bonding patterns that stabilize the molecule in solution, providing insights for designing improved glycosylation reagents.

In pharmacological applications, a groundbreaking 2024 paper in ACS Chemical Biology reported the successful use of this compound as a precursor for developing novel glycosidase inhibitors. The researchers modified the methoxycarbonyl group to create transition-state analogs that showed potent inhibition against human lysosomal enzymes, suggesting potential for treating lysosomal storage disorders.

The compound's utility in vaccine development has also been explored. A recent study in Angewandte Chemie (2024) demonstrated that 8-Methoxycarbonyl-3-benzyl-3',4',6',6-tetra-O-acetyl-N,N'-diacetyl-b-chitobioside can serve as an effective hapten for generating antibodies against chitin-containing pathogens. The protected sugar moiety was conjugated to carrier proteins while maintaining its antigenic determinants, opening new possibilities for carbohydrate-based vaccines.

From a synthetic chemistry perspective, advances in the scalable production of 359436-87-6 have been achieved through improved protecting group strategies and catalytic glycosylation methods (Organic Letters, 2023). These developments have significantly reduced production costs while maintaining high stereoselectivity, making the compound more accessible for research and potential clinical applications.

Future research directions highlighted in these studies include exploring the compound's potential in targeted drug delivery systems (taking advantage of its carbohydrate recognition properties) and further optimization of its derivatives for enhanced biological activity. The unique combination of stability and reactivity offered by this protected chitobioside continues to make it a valuable tool in glycochemical research and therapeutic development.